Cas no 7367-78-4 (N-Butyl sorbate)
N-Butyl sorbate Chemical and Physical Properties
Names and Identifiers
-
- BUTYL SORBATE
- butyl (2E,4E)-hexa-2,4-dienoate
- BUTYL SORBATE ---CLEAR SIRUPY LIQUID---
- 2,4-Hexadienoic acid,butyl ester
- Butyl 2,4-hexadienoate
- butyl 2E,4E-hexadienoate
- butyl hexa-2,4-dienoate
- Butylsorbat
- hexa-2t,4t-dienoic acid butyl ester
- Hexa-2t,4t-diensaeure-butylester
- n-butyl 2(E),4(E)-hexadienoate
- n-Butyl sorbate
- (2E,4E)-2,4-Hexadienoic acid butyl ester
- NSC 19181
- WE(4:0/6:2(2E,4E))
- 2,4-Hexadienoic acid, butyl ester,
- NSC-19181
- SCVZKPKDMFXESQ-VSAQMIDASA-N
- SCHEMBL1656848
- AI3-05089
- 2,4-Hexadienoic acid, butyl ester, (E,E)-
- MFCD00043665
- NS00043216
- A837890
- 2,4-Hexadienoic acid, butyl ester, (2E,4E)-
- 2, butyl ester, (E,E)-
- CHEMBL400301
- PGD652VR5M
- (2E,4E)-hexa-2,4-dienoic acid butyl ester
- Q63399519
- UNII-PGD652VR5M
- DTXSID701305286
- 2,4-Hexadienoic acid,butyl ester,(2E,4E)-
- HEXA-2,4-DIENOIC ACID BUTYL ESTER
- Butyl (2E,4E)-2,4-hexadienoate #
- CHEBI:195798
- 7367-78-4
- Butyl (E,E)-hexa-2,4-dienoate
- Butyl (2E,4E)-2,4-hexadienoate
- AKOS006229652
- (2E,4E)-butyl hexa-2,4-dienoate
- EINECS 230-911-0
- 2,4-Hexadienoic acid,butyl ester, (2E,4E)-
- LMFA07010517
- NSC19181
- N-Butyl sorbate
-
- MDL: MFCD00043665
- Inchi: 1S/C10H16O2/c1-3-5-7-8-10(11)12-9-6-4-2/h3,5,7-8H,4,6,9H2,1-2H3/b5-3+,8-7+
- InChI Key: SCVZKPKDMFXESQ-VSAQMIDASA-N
- SMILES: O(C(/C=C/C=C/C)=O)CCCC
Computed Properties
- Exact Mass: 168.11500
- Monoisotopic Mass: 168.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Color/Form: Not available
- Density: 0.9216 g/cm3 (20 ºC)
- Melting Point: 120-140 ºC
- Boiling Point: 226.5±9.0 ºC (760 Torr),
- Flash Point: 97.5±9.9 ºC,
- Refractive Index: 1.4875 (589.3 nm 20 ºC)
- Solubility: Very slightly soluble (0.89 g/l) (25 º C),
- PSA: 26.30000
- LogP: 2.46200
- Solubility: Not available
N-Butyl sorbate Security Information
- Hazardous Material transportation number:UN 3077 9/PG 3
- WGK Germany:2
- Safety Instruction: S60; S61; S7/9
- RTECS:ZH4810000
-
Hazardous Material Identification:
- Packing Group:III
- Risk Phrases:R50/53; R20
- Packing Group:III
N-Butyl sorbate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB357663-25 g |
Butyl sorbate; . |
7367-78-4 | 25g |
€158.20 | 2023-04-26 | ||
| TRC | B814065-250mg |
N-Butyl sorbate |
7367-78-4 | 250mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B814065-500mg |
N-Butyl sorbate |
7367-78-4 | 500mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B814065-2.5g |
N-Butyl sorbate |
7367-78-4 | 2.5g |
$ 80.00 | 2022-06-06 | ||
| abcr | AB357663-25g |
Butyl sorbate; . |
7367-78-4 | 25g |
€158.20 | 2025-02-20 | ||
| 1PlusChem | 1P005MA9-10g |
2,4-Hexadienoic acid,butyl ester, (2E,4E)- |
7367-78-4 | 10g |
$127.00 | 2024-04-21 | ||
| 1PlusChem | 1P005MA9-50g |
2,4-Hexadienoic acid,butyl ester, (2E,4E)- |
7367-78-4 | 50g |
$345.00 | 2024-04-21 | ||
| A2B Chem LLC | AC61361-10g |
2,4-Hexadienoic acid,butyl ester, (2E,4E)- |
7367-78-4 | 10g |
$118.00 | 2024-04-19 | ||
| A2B Chem LLC | AC61361-50g |
2,4-Hexadienoic acid,butyl ester, (2E,4E)- |
7367-78-4 | 50g |
$312.00 | 2024-04-19 |
N-Butyl sorbate Related Literature
-
Carmen Nájera,Francisco Foubelo,José M. Sansano,Miguel Yus Org. Biomol. Chem. 2020 18 1279
-
Aurelio G. Csák?,Gabriela de la Herrán,M. Carmen Murcia Chem. Soc. Rev. 2010 39 4080
-
Toshihiko Ueki,Takamasa Kinoshita Org. Biomol. Chem. 2004 2 2777
Additional information on N-Butyl sorbate
Comprehensive Guide to N-Butyl Sorbate (CAS No. 7367-78-4): Properties, Applications, and Industry Trends
N-Butyl sorbate (CAS 7367-78-4), a versatile ester derivative of sorbic acid, has garnered significant attention in the chemical and food industries due to its unique functional properties. As a preservative and flavor enhancer, this compound bridges the gap between efficacy and safety, aligning with modern demands for sustainable and clean-label ingredients. Below, we explore its molecular characteristics, industrial applications, and emerging trends in sectors like food technology, cosmetics, and pharmaceuticals.
The chemical structure of N-butyl sorbate features a butyl group esterified to sorbic acid, enhancing its lipid solubility and stability. With a molecular formula of C10H16O2, it exhibits a clear to pale-yellow appearance and a mild, fruity odor. Its low toxicity profile and antimicrobial activity make it a preferred alternative to synthetic preservatives, particularly in organic and natural product formulations.
In the food industry, N-butyl sorbate (CAS 7367-78-4) is widely used as a mold inhibitor in baked goods, dairy products, and beverages. Recent studies highlight its synergy with other natural preservatives like rosemary extract, addressing consumer concerns about "clean labeling." Searches for "natural food preservatives 2024" and "sorbic acid derivatives" reflect growing interest in such solutions.
The cosmetic sector leverages N-butyl sorbate for its dual role as a preservative and emollient. Its compatibility with oils and waxes makes it ideal for creams, lotions, and sunscreens. With rising demand for "preservative-free cosmetics" (a trending query), formulators are exploring ester-based systems like N-butyl sorbate to replace parabens while maintaining shelf life.
Pharmaceutical applications include its use as an intermediate in drug synthesis and as a stabilizer for topical formulations. Research into "biodegradable pharmaceutical excipients" positions CAS 7367-78-4 as an eco-friendly option, aligning with the industry’s shift toward green chemistry principles.
From an environmental standpoint, N-butyl sorbate demonstrates favorable biodegradability, with hydrolysis studies showing rapid breakdown into sorbic acid and butanol under aqueous conditions. This property supports its inclusion in "sustainable chemical inventories"—a key search term among regulatory professionals.
Market trends indicate increased adoption of N-butyl sorbate in Asia-Pacific regions, driven by stringent food safety regulations and expanding processed food markets. Analytical techniques like HPLC and GC-MS ensure precise quality control, addressing vendor queries about "N-butyl sorbate purity standards."
Innovations in encapsulation technology have further expanded its utility. Microencapsulated N-butyl sorbate now enables controlled release in active packaging systems—a hotspot topic linked to searches for "smart food packaging additives."
Regulatory compliance remains critical. N-butyl sorbate is generally recognized as safe (GRAS) by the FDA and approved under EU Regulation 1333/2008 for food use. However, manufacturers must monitor updates to regional guidelines, especially concerning "food additive migration limits."
In conclusion, N-butyl sorbate (CAS 7367-78-4) exemplifies how traditional chemicals can evolve to meet contemporary needs. Its multifunctionality, safety, and adaptability to green chemistry frameworks ensure its relevance in answering today’s top industry questions—from "alternatives to synthetic preservatives" to "eco-friendly formulation aids."
7367-78-4 (N-Butyl sorbate) Related Products
- 68969-35-7(2-Butenedioic acid(2Z)-, 1-butyl 4-(2-propen-1-yl) ester)
- 105-76-0(Dibutyl maleate)
- 105-75-9(Dibutyl fumarate)
- 34902-57-3(OXACYCLOHEXADECEN-2-ONE)
- 65405-80-3(cis-3-Hexen-1-yl Crotonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)